Cas no 1125-59-3 (5-formyl-2-methylfuran-3-carboxylic acid)

• Product Name: 5-formyl-2-methylfuran-3-carboxylic acid
• CAS No: 1125-59-3
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 4572282
• PubChem ID: 85540267
• Update Time: 2025-06-08

5-formyl-2-methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-formyl-2-methyl-
• 5-formyl-2-methylfuran-3-carboxylic acid

• Inchi： 1S/C7H6O4/c1-4-6(7(9)10)2-5(3-8)11-4/h2-3H,1H3,(H,9,10)
• InChI Key： FSEZQVUZNUMBDP-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C(O)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-formyl-2-methylfuran-3-carboxylic acid

Introduction to 5-formyl-2-methylfuran-3-carboxylic acid (CAS No. 1125-59-3)

5-formyl-2-methylfuran-3-carboxylic acid, identified by the chemical abstracts service number 1125-59-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system of a furan ring with both a formyl group and a carboxylic acid moiety, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and material science.

The structural framework of 5-formyl-2-methylfuran-3-carboxylic acid consists of a five-membered aromatic heterocycle (furan) substituted with a methyl group at the 2-position, a formyl group at the 5-position, and a carboxylic acid functional group at the 3-position. This unique arrangement imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing (carboxylic acid) and electron-donating (methyl) groups allows for diverse chemical transformations, including condensation reactions, oxidation, and reduction processes.

In recent years, 5-formyl-2-methylfuran-3-carboxylic acid has been explored in various research domains, particularly in the development of bioactive molecules. Its ability to participate in Michael addition reactions, aldol condensations, and cross-coupling reactions makes it a versatile building block for constructing more complex scaffolds. For instance, researchers have utilized this compound to synthesize novel heterocyclic derivatives with potential pharmacological activities.

One of the most compelling aspects of 5-formyl-2-methylfuran-3-carboxylic acid is its role in medicinal chemistry. The formyl group serves as an excellent electrophile for nucleophilic addition reactions, enabling the rapid assembly of complex molecular structures. Additionally, the carboxylic acid moiety can be esterified or amidated, further expanding its synthetic utility. These properties have made it a popular choice for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of 5-formyl-2-methylfuran-3-carboxylic acid in the synthesis of bioactive compounds. For example, researchers have reported its use in generating novel inhibitors of enzymes involved in inflammatory pathways. The furan ring itself is a common motif in natural products and drug molecules, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. By leveraging these interactions, 5-formyl-2-methylfuran-3-carboxylic acid derivatives have been designed to modulate specific biological processes.

The pharmaceutical industry has also shown interest in 5-formyl-2-methylfuran-3-carboxylic acid due to its potential as a precursor for drug candidates. Its structural features allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Furthermore, the compound's compatibility with green chemistry principles has made it an attractive option for sustainable synthetic routes.

In material science, 5-formyl-2-methylfuran-3-carboxylic acid has been investigated for its potential applications in polymer chemistry. The ability to incorporate this compound into polymer backbones can lead to materials with enhanced functionality. For instance, its incorporation into polymeric matrices can improve thermal stability or biodegradability, depending on the desired application.

The synthesis of 5-formyl-2-methylfuran-3-carboxylic acid typically involves multi-step organic transformations starting from readily available furan derivatives. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing the environmental impact associated with its synthesis. These improvements align with the growing emphasis on sustainable chemistry practices.

Future research directions may explore novel derivatives of 5-formyl-2-methylfuran-3-carboxylic acid with enhanced biological activity or improved material properties. The integration of computational chemistry techniques could further accelerate the discovery process by predicting molecular interactions and optimizing synthetic routes.

In conclusion,5-formyl-2-methylfuran-3-carboxylic acid (CAS No. 1125-59-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines.